![molecular formula C16H23NO5 B5653355 (3-hydroxyphenyl)[4-(2-methoxyethoxy)piperidin-1-yl]acetic acid](/img/structure/B5653355.png)
(3-hydroxyphenyl)[4-(2-methoxyethoxy)piperidin-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis processes for related compounds involve multi-step reactions, including protection, reaction with piperazine, and deacetylation steps to obtain target products with confirmed structures through IR, 1HNMR, and MS techniques, showcasing yields over 56.9% (Wang Xiao-shan, 2011). Another approach described the synthesis of esters from benzaldehydes under microwave irradiation, highlighting efficient conversion methods (Anuj S. Sharma, B. Joshi, A. Sinha, 2003).
Molecular Structure Analysis
Research on compounds with similar structures to "(3-hydroxyphenyl)[4-(2-methoxyethoxy)piperidin-1-yl]acetic acid" reveals insights into their molecular configurations. For example, studies have shown that certain molecular structures are stabilized by hydrogen bonding and C-H…π interactions, contributing to the understanding of how molecular configurations influence physical and chemical properties (I. Khan, Aliya Ibrar, B. Lal, A. A. Altaf, J. White, 2013).
Chemical Reactions and Properties
Chemical reactions involving similar compounds include regioselective bromination and multi-component condensation reactions. These processes yield compounds with specific substituents influencing their chemical behavior, such as electron-withdrawing or donating properties (I. Guzei, Alan R. Gunderson, N. Hill, 2010).
Physical Properties Analysis
The physical properties of related chemical compounds have been explored through various techniques. Spectrophotometric and chromatographic methods have been validated for determining purity and evaluating the stability of similar compounds under different conditions, highlighting their sensitivity to environmental factors (I. Muszalska, Helena Sadowska, D. Szkatuła, 2003).
Chemical Properties Analysis
The chemical properties of analogous molecules, such as their reactivity under acidic or basic conditions, have been detailed through kinetic studies, revealing insights into the stability and reactivity of the imide group in these compounds (I. Muszalska, H. Śladowska, A. Sabiniarz, 2005). Furthermore, multicomponent reactions have been employed to synthesize compounds with specific functional groups, demonstrating the versatility of synthetic strategies in modifying chemical properties (B. Lichitsky, A. Komogortsev, V. G. Melekhina, 2022).
properties
IUPAC Name |
2-(3-hydroxyphenyl)-2-[4-(2-methoxyethoxy)piperidin-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO5/c1-21-9-10-22-14-5-7-17(8-6-14)15(16(19)20)12-3-2-4-13(18)11-12/h2-4,11,14-15,18H,5-10H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVGOEWDSSRPRDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1CCN(CC1)C(C2=CC(=CC=C2)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Hydroxyphenyl)[4-(2-methoxyethoxy)piperidin-1-YL]acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.